Cas no 1710847-05-4 (2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid)

• Product Name: 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid
• CAS No: 1710847-05-4
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5181585
• Update Time: 2025-08-05

2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-methyl-6-phenoxy-

• Inchi： 1S/C12H10N2O3/c1-8-13-10(12(15)16)7-11(14-8)17-9-5-3-2-4-6-9/h2-7H,1H3,(H,15,16)
• InChI Key： XSXHMXANNASETE-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2=CC=CC=C2)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid

Introduction to 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid (CAS No. 1710847-05-4) and Its Emerging Applications in Chemical Biology

2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid, identified by the chemical identifier CAS No. 1710847-05-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has garnered attention due to its unique structural properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The compound's molecular framework, featuring a methyl group at the 2-position, a phenoxy substituent at the 6-position, and a carboxylic acid functionality at the 4-position, contributes to its versatility in medicinal chemistry applications.

The pyrimidine core is a well-documented motif in drug discovery, with numerous examples demonstrating its efficacy in targeting various biological pathways. The presence of the phenoxy group introduces hydrophobicity and potential interactions with specific protein binding sites, while the carboxylic acid moiety allows for further functionalization, enabling the synthesis of more complex derivatives. These structural features make 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid a promising candidate for exploring new pharmacological targets.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this compound interacts with biological systems. Studies have suggested that the methyl group and phenoxy substituent may engage in hydrophobic interactions with aromatic residues in protein targets, while the carboxylic acid group could form hydrogen bonds with polar amino acids. Such insights are crucial for designing derivatives with improved binding affinity and selectivity.

In the realm of drug development, 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid has been explored as a precursor for synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases play a pivotal role in cell signaling pathways, and inhibiting their activity can disrupt aberrant cellular processes. Preliminary studies indicate that derivatives of this compound exhibit inhibitory effects on certain kinases, suggesting potential therapeutic benefits. Further research is ongoing to optimize these derivatives for clinical applications.

The compound's utility extends beyond kinase inhibition. Emerging research highlights its role in modulating other biological pathways, such as DNA repair and transcriptional regulation. For instance, modifications to the carboxylic acid group have led to derivatives that interact with DNA-binding proteins, potentially affecting gene expression profiles. These findings underscore the compound's broad applicability in addressing diverse therapeutic challenges.

One of the most exciting aspects of 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid is its potential for structure-activity relationship (SAR) studies. By systematically varying its structural components—such as replacing the methyl group with other functional groups or altering the position of the phenoxy substituent—researchers can gain deeper insights into its biological behavior. This approach has already yielded novel compounds with enhanced efficacy and reduced toxicity, demonstrating the power of rational drug design.

The synthesis of 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid itself presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its core framework efficiently. These synthetic strategies not only facilitate access to this compound but also provide a foundation for generating libraries of related derivatives for high-throughput screening.

As computational tools continue to evolve, virtual screening techniques are being increasingly utilized to identify promising candidates like 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid from vast chemical databases. These methods leverage machine learning algorithms to predict biological activity based on molecular descriptors, significantly accelerating the drug discovery process. The integration of experimental data with computational predictions ensures a more robust evaluation of candidate compounds.

The future prospects for 2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid are bright, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By combining expertise in organic chemistry, biochemistry, and pharmacology, scientists can harness the full potential of this versatile compound.

In conclusion,2-Methyl-6-phenoxy-pyrimidine-4-carboxylic acid (CAS No. 1710847-05-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing novel therapeutics targeting cancers, inflammatory diseases, and other disorders. With continued innovation in synthetic chemistry and computational biology,this compound holds great promise for improving human health through targeted drug interventions.